Cas no 1806767-24-7 (Methyl 3-chloro-5-(difluoromethyl)pyridine-2-carboxylate)

• Product Name: Methyl 3-chloro-5-(difluoromethyl)pyridine-2-carboxylate
• CAS No: 1806767-24-7
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4799220
• Update Time: 2025-05-21

Methyl 3-chloro-5-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-5-(difluoromethyl)pyridine-2-carboxylate

• Inchi： 1S/C8H6ClF2NO2/c1-14-8(13)6-5(9)2-4(3-12-6)7(10)11/h2-3,7H,1H3
• InChI Key： MXHWBVXRJXCYEG-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OC)=NC=C(C(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-chloro-5-(difluoromethyl)pyridine-2-carboxylate

Methyl 3-chloro-5-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806767-24-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-chloro-5-(difluoromethyl)pyridine-2-carboxylate, identified by its CAS number 1806767-24-7, is a highly valuable intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with a methyl ester, a chloro group, and a difluoromethyl moiety, has garnered significant attention due to its utility in the synthesis of various biologically active molecules. The structural features of this compound not only make it a versatile building block but also open up avenues for exploring novel therapeutic agents.

The importance of this compound in pharmaceutical research cannot be overstated. Its pyridine scaffold is a common motif in many drugs, offering favorable interactions with biological targets. The presence of the chloro and difluoromethyl substituents enhances its pharmacological potential by influencing both metabolic stability and binding affinity. Recent studies have highlighted the role of such modifications in improving drug efficacy and reducing side effects.

In the context of drug discovery, Methyl 3-chloro-5-(difluoromethyl)pyridine-2-carboxylate has been utilized in the development of compounds targeting various diseases. For instance, researchers have explored its application in creating inhibitors for enzymes involved in cancer pathways. The difluoromethyl group, known for its ability to enhance binding interactions, has been particularly effective in designing molecules that exhibit high selectivity and potency. This has led to several promising candidates entering preclinical trials.

The synthesis of Methyl 3-chloro-5-(difluoromethyl)pyridine-2-carboxylate involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. One common approach involves the functionalization of a pyridine precursor through chlorination followed by esterification. The introduction of the difluoromethyl group often requires advanced techniques such as metal-catalyzed cross-coupling reactions, which highlight the intersection of organic chemistry and materials science.

The versatility of this compound is further underscored by its use in medicinal chemistry beyond oncology. Researchers have also leveraged its structure to develop novel antimicrobial agents. The unique electronic properties imparted by the chloro and difluoromethyl groups allow for selective interactions with bacterial enzymes, offering a new frontier in combating antibiotic-resistant strains.

Advances in computational chemistry have also played a crucial role in optimizing the synthesis and applications of Methyl 3-chloro-5-(difluoromethyl)pyridine-2-carboxylate. Molecular modeling studies have provided insights into how different substituents affect the compound's reactivity and binding properties. These insights have guided chemists in designing more efficient synthetic routes and predicting the behavior of analogs before experimental validation.

The future prospects for Methyl 3-chloro-5-(difluoromethyl)pyridine-2-carboxylate are vast. As drug discovery continues to evolve, this intermediate will likely find new applications in targeting emerging health challenges. The ongoing development of innovative synthetic methodologies ensures that access to this compound will remain robust, supporting the next generation of pharmaceutical breakthroughs.

In summary, Methyl 3-chloro-5-(difluoromethyl)pyridine-2-carboxylate (CAS No. 1806767-24-7) stands as a testament to the power of structural modification in drug design. Its unique combination of functional groups makes it an indispensable tool for medicinal chemists, driving advancements across multiple therapeutic areas. As research progresses, this compound will undoubtedly continue to play a pivotal role in shaping the future of pharmaceutical innovation.